Cas no 1484588-70-6 (3-(2,4-Dimethylphenyl)-5-methylisoxazole-4-carboxylic acid)

• Product Name: 3-(2,4-Dimethylphenyl)-5-methylisoxazole-4-carboxylic acid
• CAS No: 1484588-70-6
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 6453901
• PubChem ID: 64158053
• Update Time: 2024-01-12

3-(2,4-Dimethylphenyl)-5-methylisoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-716898
• AKOS013476839
• 3-(2,4-Dimethylphenyl)-5-methylisoxazole-4-carboxylic acid
• SY332230
• 1484588-70-6
• 3-(2,4-dimethylphenyl)-5-methyl-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C13H13NO3/c1-7-4-5-10(8(2)6-7)12-11(13(15)16)9(3)17-14-12/h4-6H,1-3H3,(H,15,16)
• InChI Key： ASGINJVVNITJMJ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C(C2C=CC(C)=CC=2C)=N1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes